Cas no 1517199-63-1 (4-fluoro-2-methylbutanoic acid)

• Product Name: 4-fluoro-2-methylbutanoic acid
• CAS No: 1517199-63-1
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 5857659
• PubChem ID: 23453515
• Update Time: 2025-06-11

4-fluoro-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methylbutanoic acid
• 1517199-63-1
• AKOS019264158
• SCHEMBL9851281
• EN300-1827762

• Inchi： 1S/C5H9FO2/c1-4(2-3-6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： WWRVSYXQBRFEBU-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)O)C

Computed Properties

• Exact Mass: 120.05865769g/mol
• Monoisotopic Mass: 120.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4-fluoro-2-methylbutanoic acid

4-Fluoro-2-Methylbutanoic Acid (CAS No. 1517199-63-1): An Overview of Its Properties, Applications, and Recent Research

4-Fluoro-2-methylbutanoic acid (CAS No. 1517199-63-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its molecular formula C₅H₉FO₂ and a molecular weight of approximately 120.12 g/mol. The presence of a fluorine atom and a carboxylic acid group imparts distinct reactivity and functional versatility to this molecule.

The structure of 4-fluoro-2-methylbutanoic acid consists of a four-carbon chain with a fluorine atom substituted at the 4-position and a methyl group at the 2-position. The carboxylic acid group at the terminal end of the chain contributes to its acidic properties and reactivity in various chemical reactions. This unique structural arrangement makes it an attractive candidate for the synthesis of more complex molecules and derivatives.

In the realm of pharmaceutical research, 4-fluoro-2-methylbutanoic acid has shown promise as an intermediate in the synthesis of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to more effective and longer-lasting therapeutic agents. Recent studies have explored the use of 4-fluoro-2-methylbutanoic acid in the development of anti-inflammatory drugs, antibiotics, and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-fluoro-2-methylbutanoic acid derivatives with potent anti-inflammatory activity, demonstrating their potential as lead compounds for further drug development.

Beyond pharmaceuticals, agrochemical applications have also been a focus of research for 4-fluoro-2-methylbutanoic acid. Fluorinated compounds are often used in the formulation of pesticides due to their enhanced stability and efficacy against various pests. A recent study in the Pest Management Science journal highlighted the use of 4-fluoro-2-methylbutanoic acid as a key intermediate in the synthesis of novel herbicides with improved selectivity and reduced environmental impact. These findings underscore the compound's potential to contribute to more sustainable agricultural practices.

In materials science, 4-fluoro-2-methylbutanoic acid has been investigated for its role in the synthesis of functional polymers and coatings. The presence of fluorine atoms can impart hydrophobic and oleophobic properties to materials, making them suitable for applications such as water-repellent coatings, lubricants, and adhesives. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry described the preparation of polymeric materials using 4-fluoro-2-methylbutanoic acid as a monomer, resulting in materials with enhanced surface properties and durability.

The synthesis of 4-fluoro-2-methylbutanoic acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the alkylation of fluoroacetic acid with an appropriate alkylating agent followed by subsequent transformations to introduce the methyl group and carboxylic acid functionality. Another approach involves the fluorination of 2-methylbutanoic acid using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These synthetic strategies have been optimized to achieve high yields and purity levels, making 4-fluoro-2-methylbutanoic acid readily available for research and industrial applications.

The physical properties of 4-fluoro-2-methylbutanoic acid include a melting point ranging from -30°C to -35°C and a boiling point around 160°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical processes where solubility and volatility are critical factors.

In terms of safety, while 4-fluoro-2-methylbutanoic acid is not classified as a hazardous material under current regulations, it is important to handle it with care due to its acidic nature. Proper personal protective equipment (PPE) should be worn when handling this compound to avoid skin contact or inhalation. Additionally, it should be stored in well-ventilated areas away from incompatible materials such as strong bases or oxidizers.

The future outlook for 4-fluoro-2-methylbutanoic acid is promising, driven by ongoing research into its potential applications across multiple industries. As new synthetic methods are developed and optimized, it is likely that this compound will find even broader utility in areas such as drug discovery, agricultural chemistry, and materials science. Continued collaboration between academic researchers and industry partners will be crucial in realizing these potential applications and bringing innovative products to market.